inhibitors

  • Pipendoxifene hydrochloride
    • Cat. No.:
    • B1663502
    • CAS No.:
    • Molecular Formula:
    • C29H33ClN2O3
    • Molecular Weight:
    • 493.0 g/mol
    Description
    Pipendoxifene hydrochloride is a selective estrogen receptor modulators (SERMs).
  • SRA880
    • Cat. No.:
    • B1662450
    • CAS No.:
    • Molecular Formula:
    • C29H36N4O8
    • Molecular Weight:
    • 568.6 g/mol
    Description
    The first non-peptide somatostatin sst(1) receptor antagonist;  High Quality Biochemicals for Research Uses
  • CGP 25454A
    • Cat. No.:
    • B1663561
    • CAS No.:
    • Molecular Formula:
    • C15H21Cl2N3O2
    • Molecular Weight:
    • 346.2 g/mol
    Description
    CGP 25454A is a novel and selective presynaptic dopamine autoreceptor antagonist.In vitro: CGP 25454A increase the field-stimulated [3H]- and [14C]-overflow from rat striatal slices preloaded with [3H]dopamine a...
  • Exatecan
    • Cat. No.:
    • B1662903
    • CAS No.:
    • 171335-80-1
    • Molecular Formula:
    • C24H22FN3O4
    • Molecular Weight:
    • 435.4 g/mol
    Description
    Exatecan is a pyranoindolizinoquinoline.
    Exatecan has been used in trials studying the treatment of Sarcoma, Leukemia, Lymphoma, Lung Cancer, and Liver Cancer, among others.
    EXATECAN is a small molecule dr...
  • SB 243213 hydrochloride
    • Cat. No.:
    • B1662350
    • CAS No.:
    • 200940-23-4
    • Molecular Formula:
    • C22H20ClF3N4O2
    • Molecular Weight:
    • 464.9 g/mol
    Description
    Potent, selective 5-HT2C receptor antagonist (Ki = 1 nM). Neurological agent. Active in vivo and in vitro.
    Selective 5-HT2C inverse agonist (pKb = 9.8). Displays selectivity over other 5-HT2 subtypes (pKi val...
  • (3s,5r)-3,5-Bis(6-Bromo-1h-Indol-3-Yl)piperazin-2-One
    • Cat. No.:
    • B1663368
    • CAS No.:
    • 264624-39-7
    • Molecular Formula:
    • C20H16Br2N4O
    • Molecular Weight:
    • 488.2 g/mol
    Description
    Potent inhibitor of MRSA PK;  High Quality Biochemicals for Research Uses
  • Auramine
    • Cat. No.:
    • B1663534
    • CAS No.:
    • 492-80-8
    • Molecular Formula:
    • C17H21N3
    • Molecular Weight:
    • 267.37 g/mol
    Description
    Auramine is a diphenylmethane dye, used in fluorescence microscopy.
    Auramine O free base is a member of the class of imines that is benzophenone imine carrying two dimethylamino substituents at positions 4 an...
  • 1-methyl-5-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfan...
    • Cat. No.:
    • B1663220
    • CAS No.:
    • 571149-48-9
    • Molecular Formula:
    • C14H10N6S2
    • Molecular Weight:
    • 326.4 g/mol
    Description
    Cytotoxicity inhibitor associated with mutant Huntingtin protein expression;  High Quality Biochemicals for Research Uses
  • Ipramidil
    • Cat. No.:
    • B1662732
    • CAS No.:
    • 83656-38-6
    • Molecular Formula:
    • C10H16N4O4
    • Molecular Weight:
    • 256.26 g/mol
    Description
    structure given in first source
  • 5'-chloro-7'-methyl-1'-[[3-(trifluoromethyl)phenyl]meth...
    • Cat. No.:
    • B1663378
    • CAS No.:
    • 946080-23-5
    • Molecular Formula:
    • C19H13ClF3N3O3
    • Molecular Weight:
    • 423.8 g/mol
    Description
    Novel transient receptor potential vanilloid 1 (TRPV1) antagonist;  High Quality Biochemicals for Research Uses